Cas no 2228570-24-7 (2-(3,3-difluorocyclobutyl)-2-methylpropan-1-amine)

2-(3,3-Difluorocyclobutyl)-2-methylpropan-1-amine is a fluorinated cyclobutylamine derivative characterized by its unique structural features, including a difluorinated cyclobutyl ring and a sterically hindered tertiary amine group. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a building block for bioactive molecules. The presence of fluorine atoms enhances metabolic stability and lipophilicity, while the rigid cyclobutyl scaffold may contribute to conformational restraint in target interactions. Its amine functionality allows for further derivatization, making it a versatile intermediate for drug discovery. The compound’s synthetic accessibility and structural distinctiveness make it valuable for exploring structure-activity relationships in small-molecule therapeutics.

2-(3,3-difluorocyclobutyl)-2-methylpropan-1-amine structure

2228570-24-7 structure

Product Name:2-(3,3-difluorocyclobutyl)-2-methylpropan-1-amine

CAS No:2228570-24-7

MF:C₈H₁₅F₂N

MW:163.208209276199

CID:5846621

PubChem ID:165630102

Update Time:2025-05-28

2-(3,3-difluorocyclobutyl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

- 2-(3,3-difluorocyclobutyl)-2-methylpropan-1-amine
- EN300-1947710
- 2228570-24-7
- Inchi： 1S/C8H15F2N/c1-7(2,5-11)6-3-8(9,10)4-6/h6H,3-5,11H2,1-2H3
- InChI Key： HWKOUZNYWDJNNG-UHFFFAOYSA-N
- SMILES： FC1(CC(C1)C(C)(C)CN)F

Computed Properties

Exact Mass: 163.11725581g/mol
Monoisotopic Mass: 163.11725581g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 146
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 26Å²

2-(3,3-difluorocyclobutyl)-2-methylpropan-1-amine Pricemore >>

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